(2S,4S)-2-(5-Ethylfuran-2-yl)-4-methylpiperidine
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Description
(2S,4S)-2-(5-Ethylfuran-2-yl)-4-methylpiperidine is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.29. The purity is usually 95%.
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Scientific Research Applications
Catalytic Activity and Asymmetric Induction
Enantiopure compounds based on l-pipecolinic acid, such as [(2S,4R)-1-cyclohexyl-4-methylpiperidin-2-yl]methanol, have been synthesized and employed as chiral ligands for catalytic reactions. These compounds demonstrate unique behavior in controlling the stereochemistry of reactions, with the catalytic activity and degree of asymmetric induction varying based on the substituents on the structural scaffold and the metal-alkoxide involved in the catalysis. Such compounds are vital in asymmetric synthesis, contributing significantly to the field of chiral chemistry and the production of enantiomerically pure substances (Alvarez-Ibarra, Luján, & Quiroga-Feijóo, 2010).
Heterocyclic Aromatic Compound Reactions
The molecule has been involved in studies concerning the atmospheric degradation of alkyl derivatives of furan. In the atmospheric chemistry of heterocyclic aromatic compounds, reactions of chlorine atoms with variants like 2-methylfuran, 2-ethylfuran, and 2,5-dimethylfuran were studied, revealing the formation of several significant products. These studies are crucial in understanding atmospheric reactions and their implications on environmental chemistry (Villanueva, Cabañas, Monedero, Salgado, Bejan, & Martín, 2009).
Properties
IUPAC Name |
(2S,4S)-2-(5-ethylfuran-2-yl)-4-methylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-3-10-4-5-12(14-10)11-8-9(2)6-7-13-11/h4-5,9,11,13H,3,6-8H2,1-2H3/t9-,11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVXUKQIKMWSFQP-ONGXEEELSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)C2CC(CCN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(O1)[C@@H]2C[C@H](CCN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.